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Compound of Interest

Compound Name: 4-(5-lodopyridin-2-yl)morpholine

Cat. No.: B1306204

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential biological activities of 4-(5-lodopyridin-2-yl)morpholine. This compound,
belonging to the class of morpholine-substituted pyridines, is of significant interest in medicinal
chemistry due to the established role of the morpholine moiety in various pharmacologically
active agents. This document details a putative synthesis protocol, explores its potential as an
anticancer agent through the inhibition of the PI3K/Akt signaling pathway, and provides
standardized experimental protocols for its biological evaluation.

Chemical Properties and Data

4-(5-lodopyridin-2-yl)morpholine is a heterocyclic organic compound with the molecular
formula CeH11IN20. Its chemical structure features a morpholine ring attached to a pyridine
ring, which is substituted with an iodine atom.
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Property Value Reference
Molecular Weight 290.10 g/mol [1112]
Molecular Formula CoH11IN20 [1][2]

CAS Number 470463-42-4 [1]

White to pale yellow crystalline
Appearance

solid
Purity >97% (commercially available)  [1]
Storage 4°C, protect from light [1]
Synthesis

While a specific detailed synthesis protocol for 4-(5-lodopyridin-2-yl)morpholine is not readily
available in peer-reviewed literature, a plausible synthetic route can be devised based on
established methods for the synthesis of similar 2-morpholinopyridine derivatives. The
proposed method involves the nucleophilic aromatic substitution of a dihalogenated pyridine.

Proposed Synthetic Pathway
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Nucleophilic Aromatic Substitution
(e.g., K2CO3, DMF, Heat)

2-Chloro-5-iodopyridine
I

: 4-(5-lodopyridin-2-yl)ymorpholine

Morpholine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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